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Compound of Interest

Compound Name: 2-Methoxyquinoline-3-boronic acid

Cat. No.: B1356990 Get Quote

An In-Depth Technical Guide to 2-Methoxyquinoline-3-boronic Acid: Properties, Handling,

and Application in Suzuki-Miyaura Coupling

Introduction
2-Methoxyquinoline-3-boronic acid, CAS 886853-93-6, is a heterocyclic organoboron

compound of significant interest to researchers in organic synthesis and medicinal chemistry.[1]

[2] Its structure uniquely combines the privileged quinoline scaffold, a common motif in

numerous pharmaceuticals, with the versatile boronic acid functional group. This boronic acid

moiety serves as a critical handle for carbon-carbon bond formation, most notably through the

palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The transformative power of this

reaction, which earned its developers the 2010 Nobel Prize in Chemistry, allows for the efficient

construction of complex biaryl and heteroaryl structures from readily available components.[3]

[4]

As a Senior Application Scientist, the purpose of this guide is to provide a comprehensive

technical overview for fellow researchers, scientists, and drug development professionals. We

will move beyond a simple recitation of facts to explore the causality behind experimental

choices, ensuring that the protocols described are robust and self-validating. This document

covers the compound's core physicochemical properties, safe handling procedures, and a

detailed, field-proven protocol for its application in Suzuki-Miyaura coupling, providing a reliable

foundation for its use in the laboratory.
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Part 1: Core Chemical and Physical Properties
A thorough understanding of a reagent's fundamental properties is the bedrock of successful

and reproducible experimentation. The key physicochemical data for 2-Methoxyquinoline-3-
boronic acid are summarized below.

Property Value Source(s)

CAS Number 886853-93-6 [1][2][5]

Molecular Formula C₁₀H₁₀BNO₃ [1][2][6]

Molecular Weight 203.00 g/mol [1][2][6]

Appearance
White to off-white

solid/lyophilized powder
[5][6][7]

Purity Typically ≥95% - 97% [2][5][6]

Melting Point 254 °C [8]

Boiling Point 414.2 °C (Predicted) [1][8]

Density 1.29 g/cm³ (Predicted) [1][8]

pKa 7.10 ± 0.30 (Predicted) [7][8]

Solubility and Stability Insights:

2-Methoxyquinoline-3-boronic acid is generally soluble in polar aprotic solvents such as

Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO), and sparingly soluble in water.[9]

This solubility profile makes it well-suited for a variety of reaction conditions.

A critical consideration for boronic acids is their stability. The carbon-boron bond is susceptible

to protodeboronation, particularly under strongly acidic or basic conditions, which can cleave

the boronic acid group and render the reagent inactive for coupling.[9] Therefore, while a base

is required for the Suzuki-Miyaura reaction, the choice and stoichiometry of the base are crucial

for balancing the activation of the boronic acid with the preservation of the starting material.

Part 2: Safe Handling, Storage, and Disposal
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Scientific integrity begins with safety. Proper handling and storage are paramount to ensure

both the well-being of laboratory personnel and the chemical integrity of the reagent.

Storage: For optimal stability, 2-Methoxyquinoline-3-boronic acid should be stored under an

inert atmosphere, such as nitrogen or argon, to prevent potential degradation from atmospheric

moisture and oxygen.[7][8][10] Recommended storage temperatures are:

Short-term: 2-8°C.[7][8][10]

Long-term: -20°C to -80°C, especially for lyophilized powders.[5]

To maintain reagent integrity, it is crucial to avoid repeated freeze-thaw cycles.[5] Aliquoting the

compound upon receipt into single-use vials is a highly recommended practice.

Safety and Personal Protective Equipment (PPE): This compound is classified as an irritant

and presents several hazards.[1][7] Adherence to standard laboratory safety protocols is

mandatory.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[10][11]

Handling: Always handle this compound in a well-ventilated chemical fume hood to avoid

inhalation of dust.[12]

PPE: Wear appropriate personal protective equipment, including a lab coat, nitrile gloves,

and safety glasses or goggles.[13]

Disposal: Dispose of unused material and its container as hazardous chemical waste in

accordance with all local, state, and federal regulations. Do not allow the product to enter

drains.[12][14]

Part 3: Application in Suzuki-Miyaura Cross-
Coupling
The primary application of 2-Methoxyquinoline-3-boronic acid is as a coupling partner in the

Suzuki-Miyaura reaction to form C(sp²)-C(sp²) bonds. This reaction is a cornerstone of modern

synthesis for constructing complex molecular architectures.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1356990?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01262515.aspx
https://chemdad.com/index.php?c=article&id=20695
https://achmem.com/products/cat-no-amcs021381
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01262515.aspx
https://chemdad.com/index.php?c=article&id=20695
https://achmem.com/products/cat-no-amcs021381
https://www.cusabio.com/amino-acid/2-Methoxyquinoline-3-boronicacid-12941303.html
https://www.cusabio.com/amino-acid/2-Methoxyquinoline-3-boronicacid-12941303.html
https://www.globalchemmall.com/2-methoxyquinolin-3-ylboronic-acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01262515.aspx
https://achmem.com/products/cat-no-amcs021381
https://fluorochem.co.uk/product/F623558/
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
http://angenechemical.com/sds/1000802-75-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/sigma/b7901?userType=undefined
https://www.benchchem.com/product/b1356990?utm_src=pdf-body
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Overview: The catalytic cycle provides the rationale for the procedural steps. It

generally proceeds via three key stages:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

coupling partner (e.g., an aryl bromide), forming a Pd(II) complex.

Transmetalation: The organic group from the boronic acid (activated by a base) is transferred

to the palladium center, displacing the halide.

Reductive Elimination: The two organic partners on the palladium complex couple and are

ejected, forming the new C-C bond and regenerating the Pd(0) catalyst.[4][15]

The base is essential for activating the boronic acid, forming a more nucleophilic boronate

species that facilitates the transmetalation step.[4]

Experimental Workflow Diagram: The following diagram outlines the logical flow of a typical

Suzuki-Miyaura coupling experiment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Suzuki_reaction
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Reaction

3. Work-up & Purification

4. Analysis

Weigh Reagents:
- Boronic Acid
- Aryl Halide

- Pd Catalyst & Ligand
- Base

Prepare & Degas
Reaction Solvents

Assemble Glassware
Under Inert Gas (N2/Ar)

Add Reagents &
Solvents to Flask

Heat Reaction Mixture
(e.g., 80-100°C)

Monitor Progress
(TLC / LC-MS)

Cool & Quench
Reaction

Liquid-Liquid
Extraction

Dry Organic Layer
(e.g., Na2SO4)

Purify by Column
Chromatography

Characterize Product:
- NMR (1H, 13C)

- Mass Spectrometry

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1356990?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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